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Compound of Interest

Compound Name:
5-Methoxybenzofuran-2-carboxylic

acid

Cat. No.: B082437 Get Quote

An In-Depth Guide to Personal Protective Equipment for Handling 5-Methoxybenzofuran-2-
carboxylic Acid

Understanding the Hazard Profile
5-Methoxybenzofuran-2-carboxylic acid (CAS No: 10242-08-7) is a solid organic compound

that presents specific health risks requiring stringent safety measures.[1] The primary hazards,

as identified by the Globally Harmonized System (GHS), involve irritation to the skin, eyes, and

respiratory system.[2] Understanding the causality behind these classifications is the first step

in establishing a self-validating safety protocol.

Skin Irritation (H315): As a carboxylic acid, this compound can cause local inflammation

upon contact with the skin.[3] Prolonged or repeated exposure can lead to dermatitis. The

powdered form of the chemical can adhere to skin, and moisture (such as sweat) can

exacerbate the irritant effect.

Serious Eye Irritation (H319): The eyes are particularly vulnerable. Accidental introduction of

the powdered chemical can cause significant irritation, pain, and redness. The fine

particulate nature of the solid increases the risk of airborne dust reaching the eyes.[4]

Respiratory Irritation (H335): Inhalation of the dust can irritate the mucous membranes of the

respiratory tract, leading to coughing and shortness of breath.[2][5] While not acutely toxic
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via inhalation, chronic exposure or inhalation of significant quantities should be avoided,

making containment and ventilation critical engineering controls.

This hazard profile dictates that the core safety objective is to prevent contact with the solid

material and to eliminate the inhalation of its dust. All PPE and handling protocols are derived

from this primary directive.

Hazard Summary Table
Hazard
Classification

GHS Hazard
Code

Description
Primary
Exposure
Route

Source

Skin Irritation H315

Causes skin

irritation upon

direct contact.

Dermal

Serious Eye

Irritation
H319

Causes

significant

irritation and

potential damage

upon contact

with eyes.

Ocular

Respiratory

Irritation
H335

May cause

irritation to the

respiratory tract if

dust is inhaled.

Inhalation [2]

Core Personal Protective Equipment (PPE)
Mandates
The selection of PPE is the final barrier between the researcher and the chemical hazard.[6]

For 5-Methoxybenzofuran-2-carboxylic acid, the following PPE is mandatory. This protocol is

designed to be a self-validating system; if any component is missing or compromised, work

should not proceed.

Eye and Face Protection
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Mandate: Chemical safety goggles are the minimum requirement.[7] They must be marked

with "Z87" to signify adherence to ANSI Z87.1 standards and provide a full seal around the

eyes to protect from airborne dust and potential splashes.[7][8]

Causality: Standard safety glasses with side shields are insufficient as they do not prevent

fine powders from entering the eye area from above or below.[7]

Enhanced Protection: When handling larger quantities (>10g) or when there is a significant

risk of dust generation, a face shield should be worn in addition to safety goggles.[9] The

face shield provides a secondary barrier, protecting the entire face from contamination.[10]

Hand Protection
Mandate: Chemical-resistant nitrile gloves are required.[9] Inspect gloves for any signs of

damage (e.g., punctures, tears) before each use.

Causality: Nitrile provides adequate protection against incidental contact with carboxylic

acids and other organic solids.[10] It is crucial to prevent skin contact, which can cause

irritation as per the H315 classification.

Protocol: Use a "double-gloving" technique if handling significant quantities or during spill

cleanup for added protection.[7] Contaminated gloves must be removed immediately using

the proper technique to avoid cross-contamination, and hands should be washed thoroughly

with soap and water afterward.[5]

Body Protection
Mandate: A flame-resistant lab coat, fully buttoned, is required to protect skin and personal

clothing.[9]

Causality: The lab coat serves as a removable barrier that prevents the fine powder from

settling on clothing and causing prolonged skin contact.[11] In case of a significant spill, the

contaminated coat can be removed quickly to decontaminate the user.

Footwear: Fully enclosed shoes, preferably made of a non-porous material, are mandatory in

the laboratory to protect against spills.[7]
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Respiratory Protection
Mandate: All handling of solid 5-Methoxybenzofuran-2-carboxylic acid that could generate

dust must be performed within a certified chemical fume hood to minimize inhalation

exposure.[5]

Causality: The fume hood is an essential engineering control that contains and exhausts

airborne particulates, directly addressing the H335 respiratory irritation hazard.[2][11]

Enhanced Protection: If a fume hood is not available or if engineering controls are insufficient

to keep dust levels minimal during a large-scale transfer or spill, a NIOSH-approved

respirator (e.g., an N95 dust mask or a half-mask respirator with P100 particulate filters) is

required.[9][12] All respirator users must be properly trained and fit-tested as per OSHA

regulations (29 CFR 1910.134).[4]

Operational and Disposal Plans
Adherence to strict procedural guidance is critical for minimizing exposure and ensuring safety.

Step-by-Step Safe Handling Protocol
This workflow outlines the essential steps for safely weighing and handling the solid compound.
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1. Preparation Phase

2. Handling Phase (Inside Fume Hood)

3. Post-Handling Phase

Designate & Prepare Work Area
(Fume Hood)

Don Full, Inspected PPE
(Goggles, Lab Coat, Gloves)

Gather Materials
(Spatula, Weigh Paper, Containers)

Carefully Transfer Solid
(Use spatula, minimize dust)

Proceed to Handling

Weigh Compound

Slowly Add to Solvent
(If applicable, prevent splashing)

Securely Close All Containers

Decontaminate Work Surface

Proceed to Cleanup

Dispose of Contaminated Items
(Weigh paper, gloves)

Doff PPE in Correct Order

Wash Hands Thoroughly

 

1. Assess & Secure

2. Contain & Clean

3. Dispose & Decontaminate

Alert Others in the Area

Restrict Access to Spill Area

Ensure Proper PPE is Worn
(Add respirator if needed)

Gently Cover Spill with Damp Paper Towel
(To prevent dust becoming airborne)

Proceed to Cleanup

Carefully Scoop Material into Bag
(Use scoop/dustpan)

Wipe Area with Wet Paper Towel

Seal Contaminated Materials
(Double-bag in plastic bags)

Proceed to Disposal

Label as Hazardous Waste

Place in Designated Solid
Hazardous Waste Container

Decontaminate Reusable Tools
& Doff PPE

Click to download full resolution via product page

Caption: Step-by-step procedure for cleaning a small powdered chemical spill.
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Waste Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle to ensure regulatory

compliance and environmental safety. [8]

Solid Chemical Waste: All surplus 5-Methoxybenzofuran-2-carboxylic acid and materials

heavily contaminated with the product (e.g., spill cleanup debris) must be collected in a

designated, sealed, and clearly labeled hazardous waste container. [13][14]Do not mix with

other waste streams unless compatibility is confirmed. [15]2. Contaminated Disposables:

Used gloves, weigh boats, and paper towels should be collected in a plastic bag within the

fume hood. [5]Once the work is complete, the bag should be sealed and placed in the

designated solid hazardous waste container.

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name: "5-Methoxybenzofuran-2-carboxylic acid". [16]4. Regulatory Compliance: Never

dispose of this chemical or its contaminated materials in the regular trash or down the drain.

[8]All disposal must be conducted through your institution's EHS office in accordance with

local, state, and federal regulations. [16][17] By integrating this expert-driven guidance into

your laboratory's standard operating procedures, you can effectively mitigate the risks

associated with handling 5-Methoxybenzofuran-2-carboxylic acid, ensuring a safer

research environment for all personnel.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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